Cas no 128700-01-6 (Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester)

• Product Name: Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester
• CAS No: 128700-01-6
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 1223176
• Update Time: 2024-08-03

Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester

• Inchi： 1S/C13H15NOS/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-16-9-14/h4-7H,8H2,1-3H3
• InChI Key： GFZDYNTUCFKUAI-UHFFFAOYSA-N
• SMILES： S(CC(C1=CC=C(C(C)(C)C)C=C1)=O)C#N

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 380.4±35.0 °C(Predicted)